Cas no 874-36-2 (2,1,3-Benzoxadiazol-5-amine)

• Product Name: 2,1,3-Benzoxadiazol-5-amine
• CAS No: 874-36-2
• MF: C₆H₅N₃O
• MW: 135.123400449753
• MDL: MFCD00577106
• CID: 656267
• PubChem ID: 4306964
• Update Time: 2025-11-07

2,1,3-Benzoxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazol-5-amine
• Benzo[1,2,5]oxadiazol-5-ylamine
• STK504172
• SCHEMBL3191645
• EN300-254303
• BS-49373
• Benzo[c][1,2,5]oxadiazol-5-amine
• DA-16951
• DTXSID20401777
• CS-0528864
• F84366
• AKOS000265808
• 5-Amino-2,1,3-benzoxadiazole
• WLZ3597
• 874-36-2
• EU-0066772
• 5-aminobenzofurazan
• MFCD00577106

• MDL： MFCD00577106
• Inchi： 1S/C6H5N3O/c7-4-1-2-5-6(3-4)9-10-8-5/h1-3H,7H2
• InChI Key： JBKKAEOGAYZJCM-UHFFFAOYSA-N
• SMILES： O1N=C2C=CC(=CC2=N1)N

Computed Properties

• Exact Mass: 135.043261791g/mol
• Monoisotopic Mass: 135.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.9Ų

2,1,3-Benzoxadiazol-5-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles

Additional information on 2,1,3-Benzoxadiazol-5-amine

Recent Advances in the Application of 2,1,3-Benzoxadiazol-5-amine (CAS: 874-36-2) in Chemical Biology and Pharmaceutical Research

The compound 2,1,3-Benzoxadiazol-5-amine (CAS: 874-36-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic amine, characterized by a benzoxadiazole core, serves as a critical building block in the synthesis of fluorescent probes, pharmaceutical intermediates, and bioactive molecules. Recent studies have explored its potential in drug discovery, diagnostics, and materials science, highlighting its importance in advancing biomedical research.

One of the most notable applications of 2,1,3-Benzoxadiazol-5-amine is its role in the development of fluorescent probes for bioimaging. Researchers have leveraged its strong fluorescence properties and stability under physiological conditions to design probes for detecting reactive oxygen species (ROS) and other biologically relevant analytes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of a derivative of this compound in real-time imaging of oxidative stress in live cells, offering new insights into cellular redox dynamics.

In pharmaceutical research, 2,1,3-Benzoxadiazol-5-amine has been utilized as a key intermediate in the synthesis of novel therapeutic agents. Its incorporation into small-molecule inhibitors targeting protein kinases and other enzymes has shown promising results in preclinical studies. For instance, a recent patent application disclosed a series of benzoxadiazole-based compounds exhibiting potent inhibitory activity against cancer-related kinases, with 2,1,3-Benzoxadiazol-5-amine serving as a foundational scaffold. These findings underscore its potential in the design of next-generation anticancer drugs.

Beyond its biomedical applications, this compound has also found use in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of sensors and optoelectronic materials. A 2022 study in ACS Applied Materials & Interfaces reported the synthesis of a luminescent metal-organic framework (MOF) incorporating 2,1,3-Benzoxadiazol-5-amine, which exhibited exceptional sensitivity to environmental pollutants. This highlights its versatility and broad applicability across multiple scientific disciplines.

Despite these advancements, challenges remain in optimizing the synthesis and functionalization of 2,1,3-Benzoxadiazol-5-amine to enhance its performance in specific applications. Recent efforts have focused on improving yield and purity through innovative catalytic methods, as well as exploring novel derivatives with tailored properties. Collaborative research between academia and industry is expected to drive further innovations, positioning this compound as a cornerstone in the future of chemical biology and pharmaceutical development.

In conclusion, 2,1,3-Benzoxadiazol-5-amine (CAS: 874-36-2) represents a multifaceted tool in modern research, with its applications spanning from bioimaging to drug discovery and materials science. Continued exploration of its properties and derivatives will likely yield groundbreaking discoveries, solidifying its role in advancing scientific and medical progress.